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Abstract

(-)-Anisodine, a tropane alkaloid naturally occurring in plants of the Solanaceae family, is a
potent anticholinergic and antispasmodic agent. This technical guide provides a comprehensive
overview of its chemical structure and a detailed account of its asymmetric total synthesis. The
synthesis commences with 6-beta-acetyltropine and strategically employs a Sharpless
asymmetric dihydroxylation as the key step to establish the required stereochemistry. This
document outlines the complete synthetic pathway, including detailed experimental protocols
for key transformations and a summary of quantitative data. Furthermore, a visualization of the
synthetic route is provided to facilitate a clear understanding of the molecular transformations.

Chemical Structure of (-)-Anisodine

(-)-Anisodine, also known as daturamine or a-hydroxyscopolamine, is a tropane alkaloid with
the IUPAC name (1R,2R,4S,5S,7s)-9-methyl-3-0xa-9-azatricyclo[3.3.1.02,4]nonan-7-yl (S)-3-
hydroxy-2-phenylpropanoate. Its chemical formula is C17H21:NOs, and it has a molecular weight
of 319.36 g/mol .

The structure of (-)-Anisodine is characterized by a rigid tricyclic tropane core. A key feature is
the epoxide ring at the 6,7-position of the tropane skeleton. The stereochemistry of the
molecule is crucial for its biological activity. The absolute configuration of the tropane moiety
and the stereocenter in the tropic acid side chain have been determined.
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Table 1: Chemical Identifiers and Properties of (-)-Anisodine

Identifier/Property Value

(1R,2R,4S,5S,7s)-9-methyl-3-0xa-9-
IUPAC Name azatricyclo[3.3.1.02,4]nonan-7-yl (S)-3-hydroxy-
2-phenylpropanoate

Synonyms Daturamine, a-hydroxyscopolamine

CAS Number 52646-92-1

Chemical Formula C17H21NOs

Molecular Weight 319.36 g/mol
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Asymmetric Total Synthesis of (-)-Anisodine

An efficient asymmetric total synthesis of (-)-Anisodine has been developed, commencing
from the readily available starting material, 6-beta-acetyltropine. The synthesis strategically
introduces the required chirality through a key Sharpless asymmetric dihydroxylation reaction.
The overall synthetic sequence involves several key transformations, which are detailed below.
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¢ To cite this document: BenchChem. [A Technical Guide to the Chemical Structure and
Synthesis of (-)-Anisodine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613755#chemical-structure-and-synthesis-of-
anisodine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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